Cas no 2097919-57-6 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide)

• Product Name: 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide
• CAS No: 2097919-57-6
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5337166
• Update Time: 2025-10-29

2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-((2-ethoxypyridin-4-yl)methyl)propanamide
• 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide
• 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide

• Inchi： 1S/C18H22N4O3/c1-3-25-16-10-13(8-9-19-16)11-20-18(24)12(2)22-17(23)7-6-15(21-22)14-4-5-14/h6-10,12,14H,3-5,11H2,1-2H3,(H,20,24)
• InChI Key： CZSXPYFOYZWTHG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1C(C(NCC1C=CN=C(C=1)OCC)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 571
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9

Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide

Recent Advances in the Study of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide (CAS: 2097919-57-6)

The compound 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide (CAS: 2097919-57-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and stability under various conditions. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific protein targets implicated in inflammatory and oncogenic pathways. For instance, it has shown promising activity against kinases involved in cell proliferation and immune response modulation. These findings suggest potential applications in treating conditions such as autoimmune diseases and certain types of cancer.

Further investigations into the mechanism of action have revealed that 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide acts as a selective modulator of key signaling pathways. Molecular docking studies have provided insights into its binding affinity and interaction with target proteins, highlighting its potential as a lead compound for drug development. Additionally, in vivo studies in animal models have corroborated its efficacy and safety profile, although further optimization is required to enhance its pharmacokinetic properties.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the transition from bench to bedside.

In conclusion, 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(2-ethoxypyridin-4-yl)methyl]propanamide represents a promising candidate for therapeutic intervention in various diseases. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical application.